Cas no 16008-50-7 (Ethyl 6,7-dimethylpteridine-4-carboxylate)

• Product Name: Ethyl 6,7-dimethylpteridine-4-carboxylate
• CAS No: 16008-50-7
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 2658341
• Update Time: 2023-08-06

Ethyl 6,7-dimethylpteridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethyl-4-pteridinecarboxylic acid ethyl ester
• ethyl 6,7-dimethylpteridine-4-carboxylate
• 4-Pteridinecarboxylic acid, 6,7-dimethyl-, ethyl ester
• JRCRLIAEUIPJMA-UHFFFAOYSA-N
• Ethyl 6,7-dimethyl-4-pteridinecarboxylate #
• 6,7-dimethyl-pteridine-4-carboxylic acid ethyl ester
• Ethyl 6,7-dimethylpteridine-4-carboxylate

• Inchi： 1S/C11H12N4O2/c1-4-17-11(16)9-8-10(13-5-12-9)15-7(3)6(2)14-8/h5H,4H2,1-3H3
• InChI Key： JRCRLIAEUIPJMA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2C(N=CN=1)=NC(C)=C(C)N=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 77.9